1-(5-Fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid
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Description
Scientific Research Applications
Chemical Synthesis and Herbicidal Applications
1-(5-Fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid and related compounds have been explored in the context of chemical synthesis with potential applications in developing herbicidal sulfonylureas. Researchers have synthesized new pyrimidine and triazine intermediates, demonstrating selectivity in post-emergence herbicides in cotton and wheat due to specific metabolic pathways and structural selectivity. These advancements suggest the compound's potential in agricultural chemistry and herbicide development (Hamprecht et al., 1999).
Anticancer Research
In anticancer research, derivatives of this compound, such as triazolopyrimidines, have shown unique mechanisms of action by inhibiting tubulin binding and overcoming multidrug resistance. This highlights the compound's potential as a basis for developing new anticancer agents with novel mechanisms of action, offering hope for treatment options against resistant cancer types (Zhang et al., 2007).
Pharmacokinetic Improvements in Drug Development
The structural modification of 1-(5-Fluoropyrimidin-2-yl)piperazin-2-one derivatives has been linked to improved pharmacokinetic profiles in drug development. Specifically, fluorination has shown to enhance the pharmacokinetic properties of human 5-HT1D receptor ligands, indicating the significance of such modifications in developing drugs with better absorption and bioavailability profiles (van Niel et al., 1999).
Soluble Epoxide Hydrolase Inhibition
Research into 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors, related to this compound, has identified these compounds as inhibitors of soluble epoxide hydrolase. This enzyme plays a crucial role in various physiological processes, and its inhibition can have significant therapeutic potential in treating diseases related to the enzyme's activity. The triazine heterocycle is essential for potency and selectivity, underscoring the importance of structural elements in medicinal chemistry (Thalji et al., 2013).
properties
IUPAC Name |
1-(5-fluoropyrimidin-2-yl)piperazin-2-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN4O.C2HF3O2/c9-6-3-11-8(12-4-6)13-2-1-10-5-7(13)14;3-2(4,5)1(6)7/h3-4,10H,1-2,5H2;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INQDBJOMFALMGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1)C2=NC=C(C=N2)F.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F4N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.